Cas no 2167315-18-4 (3-amino-4-methyl-2-(propan-2-yl)pentane-1-sulfonyl fluoride)

• Product Name: 3-amino-4-methyl-2-(propan-2-yl)pentane-1-sulfonyl fluoride
• CAS No: 2167315-18-4
• MF: C₉H₂₀FNO₂S
• MW: 225.324005126953
• CID: 6411931
• PubChem ID: 165735447
• Update Time: 2025-06-13

3-amino-4-methyl-2-(propan-2-yl)pentane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-methyl-2-(propan-2-yl)pentane-1-sulfonyl fluoride
• 2167315-18-4
• EN300-1577236

• Inchi： 1S/C9H20FNO2S/c1-6(2)8(5-14(10,12)13)9(11)7(3)4/h6-9H,5,11H2,1-4H3
• InChI Key： UKMWFIPCNGLBHB-UHFFFAOYSA-N
• SMILES： S(CC(C(C)C)C(C(C)C)N)(=O)(=O)F

Computed Properties

• Exact Mass: 225.11987822g/mol
• Monoisotopic Mass: 225.11987822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-amino-4-methyl-2-(propan-2-yl)pentane-1-sulfonyl fluoride

Comprehensive Overview of 3-amino-4-methyl-2-(propan-2-yl)pentane-1-sulfonyl fluoride (CAS No. 2167315-18-4)

3-amino-4-methyl-2-(propan-2-yl)pentane-1-sulfonyl fluoride (CAS No. 2167315-18-4) is a specialized sulfonyl fluoride derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in bioconjugation, proteomics, and drug discovery. This compound belongs to the class of sulfur-containing organofluorides, which are increasingly being explored for their reactivity and stability in various biochemical and industrial processes.

The molecular structure of 3-amino-4-methyl-2-(propan-2-yl)pentane-1-sulfonyl fluoride features a sulfonyl fluoride group attached to a branched pentane backbone, along with an amino functional group. This combination of functionalities makes it a versatile intermediate for click chemistry and covalent inhibitor design. Researchers are particularly interested in its ability to form stable bonds with nucleophilic residues in proteins, a property that aligns with the growing demand for targeted therapeutics and precision medicine.

In the context of proteomics, 3-amino-4-methyl-2-(propan-2-yl)pentane-1-sulfonyl fluoride is being investigated for its potential in activity-based protein profiling (ABPP). This technique is crucial for identifying enzyme active sites and understanding protein function in complex biological systems. The compound's sulfonyl fluoride moiety reacts selectively with serine hydrolases, making it a valuable tool for biomarker discovery and drug target validation.

Another area of interest is the compound's role in bioconjugation strategies. With the rise of antibody-drug conjugates (ADCs) and protein engineering, there is a growing need for reliable covalent linkers. The sulfonyl fluoride group in 3-amino-4-methyl-2-(propan-2-yl)pentane-1-sulfonyl fluoride offers a balance between reactivity and stability, which is essential for developing next-generation therapeutics. This aligns with current trends in personalized medicine, where site-specific modifications are critical for optimizing drug efficacy and reducing off-target effects.

The synthesis and characterization of 3-amino-4-methyl-2-(propan-2-yl)pentane-1-sulfonyl fluoride involve advanced organic chemistry techniques, including NMR spectroscopy and mass spectrometry. Its CAS No. 2167315-18-4 serves as a unique identifier in chemical databases, facilitating research and collaboration across academic and industrial settings. The compound's physicochemical properties, such as solubility and stability under physiological conditions, are also under investigation to expand its utility in biomedical applications.

From an industrial perspective, 3-amino-4-methyl-2-(propan-2-yl)pentane-1-sulfonyl fluoride is being explored for its potential in material science and surface modification. Its ability to form covalent bonds with polymers and nanomaterials opens up possibilities for creating functionalized surfaces with tailored properties. This is particularly relevant in the development of biosensors and diagnostic devices, where precise control over surface chemistry is essential.

In summary, 3-amino-4-methyl-2-(propan-2-yl)pentane-1-sulfonyl fluoride (CAS No. 2167315-18-4) represents a promising compound at the intersection of chemistry, biology, and materials science. Its unique sulfonyl fluoride functionality and branched structure make it a valuable tool for drug discovery, proteomics, and bioconjugation. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing scientific innovation and technological development.